1-[(4-Tert-butylbenzyl)(1,1-dioxidotetrahydrothiophen-3-yl)amino]-3-(4-chlorophenoxy)propan-2-ol

• CAS No.: 1015609-93-4
• Molecular Formula: C24H32ClNO4S
• Molecular Weight: 466.0 g/mol
• IUPAC Name: 1-[(4-tert-butylphenyl)methyl-(1,1-dioxothiolan-3-yl)amino]-3-(4-chlorophenoxy)propan-2-ol
• InChI: InChI=1S/C24H32ClNO4S/c1-24(2,3)19-6-4-18(5-7-19)14-26(21-12-13-31(28,29)17-21)15-22(27)16-30-23-10-8-20(25)9-11-23/h4-11,21-22,27H,12-17H2,1-3H3
• InChI Key: BCMYMRLPZJCJOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CN(CC(COC2=CC=C(C=C2)Cl)O)C3CCS(=O)(=O)C3

Description

2-Propanol, 1-(4-chlorophenoxy)-3-[[4-(1,1-dimethylethyl)phenyl]methylamino]- is a complex organic compound with a unique structure that includes a chlorophenoxy group, a dimethylethylphenyl group, and a tetrahydro-1,1-dioxido-3-thienyl group

Preparation Methods

The synthesis of 2-Propanol, 1-(4-chlorophenoxy)-3-[[4-(1,1-dimethylethyl)phenyl]methylamino]- involves multiple steps and specific reaction conditionsThe reaction conditions often require the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of corresponding ketones or carboxylic acids, while reduction may yield alcohols or amines .

Scientific Research Applications

2-Propanol, 1-(4-chlorophenoxy)-3-[[4-(1,1-dimethylethyl)phenyl]methylamino]- has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it may be studied for its potential effects on cellular processes and pathways. In medicine, researchers are exploring its potential therapeutic applications, including its use as a drug candidate for treating certain diseases. In industry, this compound can be used in the development of new materials and chemical products .

Mechanism of Action

The mechanism of action of 2-Propanol, 1-(4-chlorophenoxy)-3-[[4-(1,1-dimethylethyl)phenyl]methylamino]- involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application being studied .

Comparison with Similar Compounds

When compared to similar compounds, 2-Propanol, 1-(4-chlorophenoxy)-3-[[4-(1,1-dimethylethyl)phenyl]methylamino]- stands out due to its unique combination of functional groups and structural features. Similar compounds may include other chlorophenoxy derivatives, dimethylethylphenyl compounds, and tetrahydro-1,1-dioxido-3-thienyl derivatives.